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Compound of Interest

Compound Name: Benzyl 6-bromo-2-naphthoate

CAS No.: 170737-54-9

Cat. No.: B1286197

Get Quote

Executive Summary
Benzyl 6-bromo-2-naphthoate (CAS 170737-54-9) is a specialized naphthalene-based

intermediate used primarily in the synthesis of third-generation retinoids (e.g., Adapalene

analogs) and advanced material sciences. Distinguished by its orthogonal dual-

functionalization potential, it features a bromine handle at the C6 position (susceptible to

transition-metal catalyzed cross-couplings) and a benzyl ester at the C2 position.

Unlike its methyl ester counterpart (CAS 33626-98-1), the benzyl ester offers a distinct

advantage in multi-step organic synthesis: the carboxyl protecting group can be removed via

neutral hydrogenolysis (

), preserving acid- or base-sensitive moieties that might otherwise degrade under the harsh
hydrolysis conditions required for methyl esters.
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Parameter Detail

Chemical Name Benzyl 6-bromo-2-naphthoate

CAS Number 170737-54-9

Synonyms

2-Naphthalenecarboxylic acid, 6-bromo-,

phenylmethyl ester; 6-bromo-2-naphthoic acid

benzyl ester

Molecular Formula

Molecular Weight 341.20 g/mol

SMILES
O=C(OCC1=CC=CC=C1)C2=CC3=C(C=C2)C=

C(Br)C=C3

MDL Number MFCD07626328

Physical Properties
Note: Experimental values for this specific benzyl ester are sparse in open literature; values

below combine available data with high-confidence predicted models based on structural

analogs (e.g., Methyl 6-bromo-2-naphthoate).

Property Value / Description

Physical State White to off-white crystalline solid

Melting Point
Approx. 100–130 °C (Analog estimate; Methyl

ester melts at 123-126 °C)

Boiling Point ~470 °C (Predicted at 760 mmHg)

Solubility
Soluble in DCM, Chloroform, Ethyl Acetate,

DMSO; Insoluble in Water

LogP 4.96 (Predicted) – Highly Lipophilic

Storage
Sealed, Dry, 2-8°C (Recommended to prevent

hydrolysis)
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Synthetic Pathways & Manufacturing
The synthesis of Benzyl 6-bromo-2-naphthoate typically proceeds via the esterification of 6-

bromo-2-naphthoic acid. The acid precursor is itself synthesized from 6-bromo-2-naphthol or 2-

bromo-6-methylnaphthalene.

Precursor Synthesis (6-Bromo-2-naphthoic Acid)
Route A (Oxidation): Oxidation of 2-bromo-6-methylnaphthalene using

catalysts in acetic acid (Industrial route).

Route B (Sandmeyer): 6-Hydroxy-2-naphthoic acid

Bucherer reaction (

)

Diazotization

Sandmeyer (

).

Esterification Protocols (Acid Benzyl Ester)
For laboratory-scale preparation of CAS 170737-54-9, Method 1 is preferred for its mild

conditions and high yield.

Method 1: Alkylation with Benzyl Bromide (Standard Protocol)
This method avoids the moisture sensitivity of acid chlorides and the purification issues of

carbodiimide couplings.

Reagents: 6-Bromo-2-naphthoic acid (1.0 eq), Benzyl bromide (1.2 eq),

(2.0 eq), DMF (Solvent).

Procedure:

Dissolve 6-bromo-2-naphthoic acid in anhydrous DMF under
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.

Add potassium carbonate (

) and stir at room temperature for 30 min to form the carboxylate salt.

Add benzyl bromide dropwise.

Heat the mixture to 60°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc).

Workup: Pour into ice water. The product precipitates.[1][2][3] Filter, wash with water, and

recrystallize from Ethanol/Hexane.

Method 2: Steglich Esterification
Reagents: Acid (1.0 eq), Benzyl Alcohol (1.1 eq), DCC (1.1 eq), DMAP (0.1 eq), DCM.

Note: Requires careful removal of dicyclohexylurea (DCU) byproduct.

Synthesis Workflow Diagram
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Figure 1: Synthetic pathway from naphthalene precursors to the target benzyl ester.

Reactivity & Applications
The "Orthogonal Protection" Advantage
In drug discovery, particularly for Adapalene and retinoid analogs, the choice of ester is critical.

Methyl Ester: Cleaved by strong base (LiOH/NaOH). Risk: Racemization or degradation of

sensitive side chains.
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Benzyl Ester (CAS 170737-54-9): Cleaved by Hydrogenolysis (

) at neutral pH.

Benefit: Allows the synthesis of complex retinoids where the final step requires mild

deprotection to release the carboxylic acid pharmacophore.

C-C Bond Formation (Suzuki-Miyaura Coupling)
The C6-Bromine atom is highly activated for Palladium-catalyzed cross-coupling.

Reaction: Benzyl 6-bromo-2-naphthoate + Aryl Boronic Acid

Biaryl Product.

Application: Attachment of the adamantyl-methoxy-phenyl moiety found in Adapalene.

Reactivity Logic Map
Benzyl 6-bromo-2-naphthoate

(CAS 170737-54-9)

Suzuki Coupling
(Pd-Cat, Ar-B(OH)2)

 Br-Site Activation

Hydrogenolysis
(H2, Pd/C)

 Benzyl Cleavage

Buchwald-Hartwig
(Pd-Cat, Amines)

 Br-Site Activation

6-Aryl-2-naphthoate
(Retinoid Scaffold)

6-Bromo-2-naphthoic Acid
(Deprotected)

6-Amino-2-naphthoate
(Fluorescent Probes)

Click to download full resolution via product page

Figure 2: Reactivity profile highlighting orthogonal deprotection and cross-coupling pathways.

Safety & Handling (SDS Summary)
Hazard Classification: Irritant (Skin/Eye).
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GHS Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling Protocol:

Operate in a fume hood to avoid inhalation of dust.

Wear nitrile gloves and safety glasses.

Spill Cleanup: Sweep up dry; avoid raising dust. Dissolve residue in acetone/ethanol for

disposal.

References
Preparation of 6-bromo-2-naphthoic acid (Precursor Synthesis)

Source: WO2014069674A1 (Patent). "6-bromo-2-naphthoic acid production method".

Link:

General Synthesis of Adapalene & Intermediates Source: Liu, Y. et al. "Synthesis of
Adapalene". Journal of Xinyang Normal University, 2007. (Discusses the methyl ester analog
usage). Context: Establishes the utility of 6-bromo-2-naphthoic acid esters in retinoid drug
synthesis.
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Source: Neises, B. & Steglich, W. "Simple Method for the Esterification of Carboxylic

Acids". Angew.[3] Chem. Int. Ed., 1978.

Context: Provides the authoritative basis for the DCC/DMAP coupling method described in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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